Cas no 2287345-23-5 (5,5-Dimethylmorpholine-2-carboxylic acid;hydrochloride)

• Product Name: 5,5-Dimethylmorpholine-2-carboxylic acid;hydrochloride
• CAS No: 2287345-23-5
• MF: C₇H₁₄ClNO₃
• MW: 195.6440
• CID: 5095602
• Update Time: 2025-10-28

5,5-Dimethylmorpholine-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinecarboxylic acid, 5,5-dimethyl-, hydrochloride (1:1)
• 5,5-Dimethylmorpholine-2-carboxylic acid;hydrochloride

• Inchi： 1S/C7H13NO3.ClH/c1-7(2)4-11-5(3-8-7)6(9)10;/h5,8H,3-4H2,1-2H3,(H,9,10);1H
• InChI Key： ILAZEBWUDCSCGT-UHFFFAOYSA-N
• SMILES： Cl[H].O1C([H])(C(=O)O[H])C([H])([H])N([H])C(C([H])([H])[H])(C([H])([H])[H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 58.6

Additional information on 5,5-Dimethylmorpholine-2-carboxylic acid;hydrochloride

Research Brief on 5,5-Dimethylmorpholine-2-carboxylic acid;hydrochloride (CAS: 2287345-23-5)

5,5-Dimethylmorpholine-2-carboxylic acid;hydrochloride (CAS: 2287345-23-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical agents, particularly those targeting neurological and metabolic disorders. This research brief aims to provide an overview of the latest advancements related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

The synthesis of 5,5-Dimethylmorpholine-2-carboxylic acid;hydrochloride has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and enhances scalability. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical. The study also emphasized the compound's stability under various storage conditions, making it a reliable candidate for further pharmaceutical development.

Pharmacological investigations have revealed that 5,5-Dimethylmorpholine-2-carboxylic acid;hydrochloride exhibits promising activity as a modulator of gamma-aminobutyric acid (GABA) receptors. Preclinical trials conducted in 2024 demonstrated its efficacy in reducing neuronal excitability, suggesting potential applications in the treatment of epilepsy and anxiety disorders. Additionally, its unique structural features have been explored for their role in enhancing blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development.

In the context of metabolic disorders, recent research has identified 5,5-Dimethylmorpholine-2-carboxylic acid;hydrochloride as a potential inhibitor of key enzymes involved in lipid metabolism. A study published in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on diacylglycerol acyltransferase (DGAT), an enzyme implicated in obesity and type 2 diabetes. These findings open new avenues for the development of therapeutics targeting metabolic syndromes.

Despite these promising results, challenges remain in the clinical translation of 5,5-Dimethylmorpholine-2-carboxylic acid;hydrochloride. Current research is focused on addressing its pharmacokinetic properties, including bioavailability and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its formulation and evaluate its safety profile in human trials.

In conclusion, 5,5-Dimethylmorpholine-2-carboxylic acid;hydrochloride (CAS: 2287345-23-5) represents a versatile and promising compound in the field of medicinal chemistry. Its applications span neurological and metabolic disorders, with ongoing research aimed at overcoming existing limitations. The compound's potential to serve as a building block for next-generation therapeutics underscores the importance of continued investigation and development in this area.